![molecular formula C18H25N3O4 B2456951 Methyl 4-((2-((4-ethylphenyl)amino)-2-oxoacetamido)methyl)piperidine-1-carboxylate CAS No. 1235630-28-0](/img/structure/B2456951.png)
Methyl 4-((2-((4-ethylphenyl)amino)-2-oxoacetamido)methyl)piperidine-1-carboxylate
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Description
Methyl 4-((2-((4-ethylphenyl)amino)-2-oxoacetamido)methyl)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C18H25N3O4 and its molecular weight is 347.415. The purity is usually 95%.
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Scientific Research Applications
Palladium-catalyzed CH Functionalization
The compound is utilized in oxindole synthesis via palladium-catalyzed CH functionalization, highlighting its role in medicinal chemistry synthesis and as a potential serine palmitoyl transferase enzyme inhibitor, which is crucial for exploring new therapeutic avenues (Magano, Kiser, Shine, & Chen, 2014).
Cardiovascular Activity Study
In another study focusing on the cardiovascular activity and electrochemical oxidation of nitriles of 5-ethoxycarbonyl-2-methylthio-1,4-dihydropyridine-3-carboxylic acid, this compound's derivatives were examined for their potential cardiovascular benefits, indicating its significance in the development of new cardiovascular agents (Krauze et al., 2004).
Anticancer Agent Development
A study synthesized propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole and evaluated them as promising anticancer agents. The findings suggest the compound's derivatives as potential anticancer agents, emphasizing the need for further in vivo studies to ascertain their therapeutic usefulness (Rehman et al., 2018).
Aromatase Inhibitors for Cancer Treatment
Research into the synthesis and evaluation of mammary tumor inhibiting activity of 3-alkylated 3-(4-aminophenyl)piperidine-2,6-diones demonstrates the compound's potential as a stronger and more selective inhibitor of estrogen biosynthesis than current treatments, offering new directions for hormone-dependent breast cancer therapy (Hartmann & Batzl, 1986).
Antimicrobial and Analgesic Activities
A series of methyl 3-aryl-6-amino-4-aryl-5-cyano-4H-pyran-2-carboxylates were synthesized, with their antimicrobial, analgesic, and antipyretic activities studied alongside their influence on antibody response, underscoring the compound's role in the development of new pharmaceuticals with diverse biological activities (Mar'yasov et al., 2016).
Properties
IUPAC Name |
methyl 4-[[[2-(4-ethylanilino)-2-oxoacetyl]amino]methyl]piperidine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25N3O4/c1-3-13-4-6-15(7-5-13)20-17(23)16(22)19-12-14-8-10-21(11-9-14)18(24)25-2/h4-7,14H,3,8-12H2,1-2H3,(H,19,22)(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJBWEXBQSIWGCF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=O)C(=O)NCC2CCN(CC2)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.